Cas no 103272-56-6 (5-(piperidin-4-yl)pentanoic acid)

• Product Name: 5-(piperidin-4-yl)pentanoic acid
• CAS No: 103272-56-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD20642135
• CID: 4730905
• PubChem ID: 53803930
• Update Time: 2025-10-28

5-(piperidin-4-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[4]piperidyl-valeric acid
• 5-(4-Piperidyl)pentanoic Acid
• 5-(Piperidin-4-yl)pentanoic acid
• SY263701
• 5-(piperidin-4-yl)pentanoic acid

• MDL： MFCD20642135
• Inchi： 1S/C10H19NO2/c12-10(13)4-2-1-3-9-5-7-11-8-6-9/h9,11H,1-8H2,(H,12,13)
• InChI Key： FKILXKDRDQKKCR-UHFFFAOYSA-N
• SMILES： OC(CCCCC1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 153
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 5-(piperidin-4-yl)pentanoic acid

Recent Advances in the Study of 5-(piperidin-4-yl)pentanoic acid (CAS: 103272-56-6) in Chemical Biology and Pharmaceutical Research

The compound 5-(piperidin-4-yl)pentanoic acid (CAS: 103272-56-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This molecule, characterized by its piperidine core and pentanoic acid side chain, serves as a crucial intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a building block for novel therapeutics targeting neurological disorders, inflammation, and metabolic diseases.

One of the key areas of research involving 5-(piperidin-4-yl)pentanoic acid is its role in the development of small-molecule inhibitors for enzymes such as histone deacetylases (HDACs) and G protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against HDAC6, a promising target for neurodegenerative diseases like Alzheimer's and Parkinson's. The study highlighted the compound's ability to modulate protein-protein interactions, offering new avenues for therapeutic intervention.

In addition to its applications in neurology, 5-(piperidin-4-yl)pentanoic acid has been investigated for its anti-inflammatory properties. A recent Nature Communications article (2024) reported that this compound can selectively inhibit the NLRP3 inflammasome, a key player in chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's efficacy, resulting in a lead candidate with improved pharmacokinetic profiles.

Another groundbreaking study, published in ACS Chemical Biology (2023), explored the use of 5-(piperidin-4-yl)pentanoic acid as a scaffold for developing allosteric modulators of GPCRs. The researchers employed computational modeling and high-throughput screening to identify derivatives with enhanced binding affinity and selectivity for specific receptor subtypes. These findings have significant implications for the treatment of metabolic disorders, including diabetes and obesity.

Despite these promising developments, challenges remain in the clinical translation of 5-(piperidin-4-yl)pentanoic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's structural flexibility and diverse pharmacological activities make it a valuable asset in the quest for innovative treatments.

In conclusion, 5-(piperidin-4-yl)pentanoic acid (CAS: 103272-56-6) represents a pivotal molecule in contemporary chemical biology and pharmaceutical research. Its applications span multiple therapeutic areas, and ongoing studies continue to uncover its potential. As research progresses, this compound is poised to play a central role in the development of next-generation therapeutics.